Cas no 2138095-24-4 ((1-methyl-1H-imidazol-4-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine)

• Product Name: (1-methyl-1H-imidazol-4-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• CAS No: 2138095-24-4
• MF: C₁₀H₁₇F₃N₄
• MW: 250.263992071152
• CID: 6252790
• PubChem ID: 165863647
• Update Time: 2025-05-20

(1-methyl-1H-imidazol-4-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1H-imidazol-4-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• [(1-methyl-1H-imidazol-4-yl)methyl][2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine
• EN300-1179324
• 2138095-24-4

• Inchi： 1S/C10H17F3N4/c1-14-3-4-17(7-10(11,12)13)6-9-5-16(2)8-15-9/h5,8,14H,3-4,6-7H2,1-2H3
• InChI Key： PHBKODPQWBSWQC-UHFFFAOYSA-N
• SMILES： FC(CN(CC1=CN(C)C=N1)CCNC)(F)F

Computed Properties

• Exact Mass: 250.14053105g/mol
• Monoisotopic Mass: 250.14053105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 33.1Ų

Additional information on (1-methyl-1H-imidazol-4-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine

The Compound CAS No 2138095-24-4: (1-Methyl-1H-Imidazol-4-Yl)Methyl 2-(Methylamino)Ethyl (2,2,2-Trifluoroethyl) Amine

Introduction to the Compound CAS No 2138095-24-4

The compound CAS No 2138095-24-4, also known as (1-methyl-1H-imidazol-4-yl)methyl 2-(methylamino)ethyl (2,2,2-trifluoroethyl) amine, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes an imidazole ring, a trifluoroethyl group, and a methylamino substituent. These structural features contribute to its versatile chemical properties and reactivity.

Structural Analysis and Synthesis

The synthesis of CAS No 2138095-24-4 involves a multi-step process that typically begins with the preparation of the imidazole core. The imidazole ring is a heterocyclic structure with two nitrogen atoms, which can be synthesized through various methods such as the Paal-Knorr synthesis or the Cadiot-Chodkiewicz reaction. The subsequent introduction of the methyl group at the 1-position and the trifluoroethyl group at the 4-position requires precise control over reaction conditions to ensure high yields and purity.

Recent advancements in catalytic methods have enabled more efficient syntheses of similar compounds. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct key intermediates with improved selectivity. These methods not only enhance the overall synthesis efficiency but also pave the way for large-scale production of CAS No 2138095-24-4 for industrial applications.

Chemical Properties and Reactivity

CAS No 2138095-24-4 exhibits unique chemical properties due to its functional groups. The imidazole ring is known for its aromaticity and ability to participate in hydrogen bonding, which can influence the compound's solubility and stability. The trifluoroethyl group introduces electron-withdrawing effects, enhancing the molecule's reactivity in certain reactions. Additionally, the methylamino group contributes to nucleophilic activity, making this compound a potential candidate for various nucleophilic substitutions or additions.

Recent studies have explored the reactivity of similar compounds under different reaction conditions. For example, investigations into their behavior in polar aprotic solvents have revealed enhanced nucleophilicity due to solvation effects. These findings suggest that CAS No 2138095-24-4 could serve as an effective catalyst or intermediate in organic synthesis.

Applications in Pharmaceutical Chemistry

In pharmaceutical chemistry, CAS No 2138095-24-4 has shown promise as a potential drug candidate due to its unique pharmacokinetic properties. The imidazole ring is a common motif in many bioactive compounds, including antifungal agents and anticancer drugs. The presence of the trifluoroethyl group may enhance lipophilicity, improving drug absorption and bioavailability.

Recent research has focused on evaluating the compound's bioactivity against various disease targets. For instance, studies have demonstrated that analogs of CAS No 2138095-24-4 exhibit potent inhibitory activity against kinases involved in cancer progression. These findings highlight its potential as a lead compound for drug discovery efforts targeting oncological conditions.

Applications in Agrochemicals and Materials Science

Beyond pharmaceuticals, CAS No 2138095-24-4 finds applications in agrochemicals and materials science. Its ability to act as a chelating agent makes it useful in formulating pesticides with improved stability and efficacy. Additionally, its unique electronic properties render it suitable for use in advanced materials such as conductive polymers or electrocatalysts.

In materials science, researchers have explored the use of similar compounds as precursors for metal-free carbon materials. The trifluoroethyl group plays a crucial role in controlling carbonization processes during material synthesis. Recent breakthroughs in this area have led to the development of novel carbon-based nanomaterials with enhanced electrical conductivity.

Environmental Considerations and Safety Profile

Evaluating the environmental impact of CAS No 2138095-24-4 is crucial for its sustainable use. Studies on its biodegradation pathways indicate that it undergoes microbial degradation under aerobic conditions, suggesting minimal persistence in natural environments. However, further research is needed to assess its potential toxicity to aquatic organisms and terrestrial ecosystems.

In terms of safety handling, standard precautions should be followed when working with this compound due to its potential irritant properties. Proper ventilation and personal protective equipment are recommended during synthesis and handling procedures.

Conclusion

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